Cas no 49623-20-3 (Benzene,1-(1-methylethyl)-3-(trifluoromethyl)-)

• Product Name: Benzene,1-(1-methylethyl)-3-(trifluoromethyl)-
• CAS No: 49623-20-3
• MF: C₁₀H₁₁F₃
• MW: 188.189553499222
• MDL: MFCD00190108
• CID: 325620
• PubChem ID: 19425303
• Update Time: 2025-05-24

Benzene,1-(1-methylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-methylethyl)-3-(trifluoromethyl)-
• 3-Isopropylbenzotrifluoride
• 3-trifluormethylisopropylbenzene
• 49623-20-3
• BYPOENRTPJTXAT-UHFFFAOYSA-N
• 3-(Isopropyl)benzotrifluoride, 99%
• MFCD00190108
• BDNQGLRUHXKVDI-UHFFFAOYSA-N
• 3-(Isopropyl)benzotrifluoride
• 1-propan-2-yl-3-(trifluoromethyl)benzene
• SCHEMBL255035

• MDL： MFCD00190108
• Inchi： 1S/C10H11F3/c1-7(2)8-4-3-5-9(6-8)10(11,12)13/h3-7H,1-2H3
• InChI Key： BYPOENRTPJTXAT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C)C)(F)F

Computed Properties

• Exact Mass: 188.081
• Monoisotopic Mass: 188.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzene,1-(1-methylethyl)-3-(trifluoromethyl)-

Benzene, 1-(1-methylethyl)-3-(trifluoromethyl)- (CAS No. 49623-20-3): A Comprehensive Overview

Benzene, 1-(1-methylethyl)-3-(trifluoromethyl)-, identified by its CAS number 49623-20-3, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and electronic properties, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and advanced materials. The presence of both a tertiary butyl group and a trifluoromethyl substituent imparts distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The structural motif of Benzene, 1-(1-methylethyl)-3-(trifluoromethyl)- consists of a benzene ring substituted with a tertiary butyl group at the 1-position and a trifluoromethyl group at the 3-position. This arrangement results in a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The trifluoromethyl group, in particular, is known for its ability to modulate pharmacokinetic properties, such as bioavailability and half-life, while also influencing the electronic distribution across the aromatic system.

In recent years, the study of fluorinated aromatic compounds has seen substantial growth due to their diverse applications in medicinal chemistry. The introduction of fluorine atoms into organic molecules often leads to improved binding affinity, reduced metabolic degradation, and enhanced pharmacological activity. Benzene, 1-(1-methylethyl)-3-(trifluoromethyl)- exemplifies this trend, as it has been explored in various contexts ranging from agrochemicals to pharmaceuticals.

One of the most compelling aspects of Benzene, 1-(1-methylethyl)-3-(trifluoromethyl)- is its utility as a building block in the synthesis of more complex molecules. Its reactive sites allow for further functionalization through nucleophilic substitution, electrophilic aromatic substitution, or metal-catalyzed cross-coupling reactions. These transformations enable chemists to create a wide array of derivatives with tailored properties for specific applications.

Recent research has highlighted the potential of this compound in the development of antiviral and anticancer agents. The lipophilic nature of Benzene, 1-(1-methylethyl)-3-(trifluoromethyl)- facilitates its interaction with biological targets such as enzymes and receptors. Furthermore, the electron-withdrawing effect of the trifluoromethyl group can enhance binding affinity by stabilizing positive charges on intermediates or transition states within biological pathways.

The synthesis of Benzene, 1-(1-methylethyl)-3-(trifluoromethyl)- typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include Friedel-Crafts alkylation followed by halogenation and subsequent trifluoromethylation. Advances in catalytic methods have also enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

The spectroscopic and analytical characterization of Benzene, 1-(1-methylethyl)-3-(trifluoromethyl)- is crucial for ensuring its purity and identity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are routinely employed to confirm its molecular structure. Additionally, X-ray crystallography may be used to determine its solid-state structure when available.

In conclusion, Benzene, 1-(1-methylethyl)-3-(trifluoromethyl)- (CAS No. 49623-20-3) is a versatile fluorinated aromatic compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at addressing various therapeutic challenges. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand even further.